Asymmetric syntheses of benzaldehyde and o-anisaldehyde methyl isopropyl acetals

Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960001803

Abstract

Asymmetric syntheses of (+)-(αR)-benzaldehyde and (+)-(αR)-o-anisaldehyde methyl isopropyl acetals in 93 and > 95% ee respectively using methodology based on the stereoselective reactions of enantiopure (ortho-substituted benzaldehyde) chromium tricarbonyl complexes are described.

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